N-(3,4-dichlorobenzyl)-2,2-dimethylpropanamide

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C12H15Cl2NO/c1-12(2,3)11(16)15-7-8-4-5-9(13)10(14)6-8/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key: LHVLUDWDNDTYHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol

Description

N-(3,4-dichlorobenzyl)-2,2-dimethylpropanamide is an organic compound characterized by the presence of a dichlorobenzyl group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dichlorobenzyl)-2,2-dimethylpropanamide typically involves the reaction of 3,4-dichlorobenzyl chloride with 2,2-dimethylpropanamide under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of solvents like chloroform or dimethylformamide (DMF) can enhance the reaction efficiency and product purity .

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dichlorobenzyl)-2,2-dimethylpropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The dichlorobenzyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines .

Scientific Research Applications

N-(3,4-dichlorobenzyl)-2,2-dimethylpropanamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorobenzyl)-2,2-dimethylpropanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 3,5-Dichloro-N-(2-chlorophenyl)benzamide
• 3,5-Dichloro-N-(4-chlorophenyl)benzamide
• N-(3,4-Dichlorobenzyl)azoles

Uniqueness

N-(3,4-dichlorobenzyl)-2,2-dimethylpropanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for various applications .